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Compound of Interest

Compound Name: ATN-161 trifluoroacetate salt

Cat. No.: B605673

For immediate reference, ATN-161 trifluoroacetate salt is classified as not a hazardous
substance or mixture according to its Safety Data Sheet (SDS).[1] Therefore, its disposal
should follow standard laboratory procedures for non-hazardous chemical waste, in strict
accordance with local and institutional regulations. This guide provides essential safety and
logistical information for the proper disposal of ATN-161 trifluoroacetate salt in a research
environment.

Immediate Safety and Handling

Before disposal, ensure that all personnel handling ATN-161 trifluoroacetate salt adhere to
the following safety precautions:

o Personal Protective Equipment (PPE): Wear standard laboratory attire, including safety
glasses, chemical-resistant gloves, and a lab coat.

e Ventilation: Handle the compound in a well-ventilated area to minimize the potential for
inhalation of any dust or aerosolized particles.

o Avoid Contact: Prevent direct contact with skin, eyes, and mucous membranes. In case of
accidental contact, flush the affected area with copious amounts of water and seek medical
advice if irritation persists.[1]

o Spill Management: In the event of a spill, isolate the area and absorb the material with an
inert, non-combustible absorbent (e.g., sand, vermiculite). Collect the absorbed material into
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a suitable, labeled container for disposal.

Disposal Procedures

The appropriate disposal method for ATN-161 trifluoroacetate salt depends on its form (pure

solid, in solution, or as contaminated material).

Unused or Expired Solid Compound

Consult EHS: Always consult your institution's Environmental Health & Safety (EHS)
department for specific guidance on non-hazardous chemical waste disposal. Regulations
can vary significantly between jurisdictions.

Waste Labeling: Ensure the container is clearly labeled with the full chemical name: "ATN-
161 trifluoroacetate salt."

Waste Stream: Dispose of the solid waste through your institution's designated non-
hazardous chemical waste stream. Do not mix with hazardous waste.

Container: The original container is preferred for disposal. Ensure it is securely sealed.

Aqueous Solutions

Assess Concentration and Volume: The disposal of aqueous solutions of ATN-161
trifluoroacetate salt is dependent on the concentration and total volume.

EHS Approval for Drain Disposal: For very dilute, small-volume aqueous solutions, drain
disposal with copious amounts of running water may be permissible. However, this requires
prior approval from your institution's EHS department. Unauthorized drain disposal can lead
to regulatory non-compliance.

Aqueous Waste Collection: If drain disposal is not approved, or for larger volumes and more
concentrated solutions, collect the waste in a designated, labeled agueous waste container.
This container should be managed through your institution's chemical waste program.

Solutions in Organic Solvents
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e Hazardous Waste: If ATN-161 trifluoroacetate salt is dissolved in a hazardous organic
solvent (e.g., DMSO, methanol), the entire solution must be treated as hazardous waste.

o Waste Collection: Collect the solution in a designated, properly labeled hazardous waste
container that specifies all chemical components.

» Disposal Route: Dispose of the container through your institution's hazardous waste
management service.

Contaminated Materials

» Non-Hazardous Contamination: Materials such as pipette tips, tubes, and gloves that are
contaminated solely with ATN-161 trifluoroacetate salt should be disposed of in the regular
solid laboratory waste stream, unless institutional policy dictates otherwise.

o Hazardous Contamination: If these materials are also contaminated with other hazardous
substances (e.g., organic solvents, other hazardous chemicals), they must be disposed of as
hazardous solid waste.

Summary of Key Data

Parameter Value Source

Chemical Name ATN-161 trifluoroacetate salt MedChemExpress
CAS Number 904763-27-5 [1]

Molecular Formula C25H36F3N9010S [1]

Molecular Weight 711.67 g/mol [1]

o Not a hazardous substance or
Hazard Classification ] [1]
mixture

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of ATN-161
trifluoroacetate salt.
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Identify ATN-161 Waste Form
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Caption: Decision workflow for the disposal of ATN-161 trifluoroacetate salt.

This document is intended as a guide. Always prioritize and adhere to the specific disposal
protocols established by your institution's Environmental Health & Safety department. Proper
chemical waste management is essential for a safe and compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Trifluoroacetate Salt]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605673#atn-161-trifluoroacetate-salt-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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